Cas no 894056-37-2 (N-(3-methoxyphenyl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(3-methoxyphenyl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 894056-37-2
• MF: C₂₀H₁₆N₆O₄S
• MW: 436.443841934204
• CID: 6025101
• PubChem ID: 18572215
• Update Time: 2025-07-09

N-(3-methoxyphenyl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• N-(3-methoxyphenyl)-2-[[6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• 894056-37-2
• F2506-0552
• N-(3-methoxyphenyl)-2-((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• N-(3-methoxyphenyl)-2-{[6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
• AKOS024653950

• Inchi： 1S/C20H16N6O4S/c1-30-16-7-3-5-14(11-16)21-19(27)12-31-20-23-22-18-9-8-17(24-25(18)20)13-4-2-6-15(10-13)26(28)29/h2-11H,12H2,1H3,(H,21,27)
• InChI Key： ZXXMZQQLDITRDO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=CC([N+]([O-])=O)=C1)=N2

Computed Properties

• Exact Mass: 436.09537419g/mol
• Monoisotopic Mass: 436.09537419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 153Ų

Additional information on N-(3-methoxyphenyl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

N-(3-methoxyphenyl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide: A Comprehensive Overview

N-(3-methoxyphenyl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide, commonly referred to by its CAS number 894056-37-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a triazolopyridazine ring system and a sulfanyl acetamide group. The presence of these functional groups makes it a subject of interest in both academic and industrial research.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazolopyridazine core. This is achieved through a series of condensation reactions involving appropriate starting materials such as hydrazines and carbonyl compounds. The subsequent introduction of the sulfanyl acetamide group requires careful control of reaction conditions to ensure the desired regioselectivity and stereochemistry. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions.

One of the most promising applications of N-(3-methoxyphenyl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide lies in its potential as a pharmacological agent. Studies have shown that this compound exhibits potent activity against various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit kinases involved in cell proliferation and survival pathways.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties. The triazolopyridazine ring system is known to exhibit unique electronic characteristics due to its conjugated structure and nitrogen atoms. These properties make it a candidate for use in organic electronics, particularly in the development of new materials for light-emitting diodes (LEDs) and photovoltaic cells.

Recent studies have also focused on the environmental impact of CAS No 894056-37-2. Researchers have investigated its biodegradability under various conditions and have found that it exhibits moderate persistence in aqueous environments. This has prompted further research into methods for its safe disposal and recycling.

In conclusion, N-(3-methoxyphenyl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide is a versatile compound with a wide range of potential applications across multiple disciplines. Its complex structure and functional groups make it an attractive target for both fundamental research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the advancement of science and technology.